CD2314

• IUPAC Name: 5-(5,5,8,8-tetramethyl-6,7-dihydroanthracen-2-yl)thiophene-3-carboxylic acid
• InChI: InChI=1S/C23H24O2S/c1-22(2)7-8-23(3,4)19-11-16-9-15(6-5-14(16)10-18(19)22)20-12-17(13-26-20)21(24)25/h5-6,9-13H,7-8H2,1-4H3,(H,24,25)
• InChI Key: URUSABQSUCBGGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C2=C1C=C3C=CC(=CC3=C2)C4=CC(=CS4)C(=O)O)(C)C)C
• Molecular Formula: C23H24O2S
• Molecular Weight: 364.5 g/mol

Description

This compound has shown significant potential in scientific research due to its ability to selectively bind to and activate RARβ receptors, which play a crucial role in cellular growth, differentiation, and embryonic morphogenesis .

Scientific Research Applications

CD2314 has a wide range of scientific research applications, including:

Chemistry: Used as a tool to study the selective activation of RARβ receptors and their role in chemical signaling pathways.

Biology: Investigated for its effects on cellular growth, differentiation, and apoptosis in various cell lines, including melanoma and head and neck squamous cell carcinoma cells.

Medicine: Explored for its potential therapeutic applications in treating cancers and other diseases involving abnormal cellular growth and differentiation.

Industry: Utilized in the development of new drugs and therapeutic agents targeting RARβ receptors

Preparation Methods

The synthesis of CD2314 involves several steps, starting with the preparation of the anthracene derivative, followed by the introduction of the thiophene carboxylic acid moiety. The reaction conditions typically involve the use of organic solvents such as dimethyl sulfoxide (DMSO) and catalysts to facilitate the formation of the desired product. Industrial production methods may involve optimizing these reaction conditions to increase yield and purity .

Chemical Reactions Analysis

CD2314 undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced forms of this compound.

Substitution: Substitution reactions involve replacing one functional group with another, often using reagents like halogens or alkylating agents. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts like palladium on carbon. .

Mechanism of Action

CD2314 exerts its effects by selectively binding to and activating RARβ receptors. This activation leads to the modulation of gene expression involved in cellular growth, differentiation, and apoptosis. The molecular targets and pathways involved include the retinoic acid signaling pathway, which regulates the expression of genes responsible for these cellular processes .

Comparison with Similar Compounds

CD2314 is unique in its high selectivity for RARβ receptors compared to other retinoic acid receptor agonists. Similar compounds include:

All-trans retinoic acid: A non-selective retinoic acid receptor agonist used in the treatment of acute promyelocytic leukemia.

9-cis retinoic acid: Another non-selective retinoic acid receptor agonist with broader receptor activity.

RARα and RARγ agonists: Compounds that selectively activate other retinoic acid receptor subtypes, with different biological effects. This compound’s uniqueness lies in its ability to selectively target RARβ receptors, making it a valuable tool for studying the specific roles of these receptors in various biological processes .

Synthesis routes and methods

Procedure details

6.3 g (16 mmol) of the ester prepared in Example 1 and 100 ml of a 2N methanolic sodium hydroxide solution were introduced into a round-bottomed flask and the mixture was heated at reflux for one hour. The reaction medium was evaporated to dryness, the residue taken up in water, acidified to pH 1 with concentrated hydrochloric acid and the solids filtered. The product obtained was recrystallized from an ethyl alcohol/water mixture and 4.5 g (77%) of the expected acid of melting point 223°-225° C. were recovered.